N-(4-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine
Description
N-(4-chlorobenzyl)-1-methyl-1H-tetrazol-5-amine is a chemical compound that has been widely used in scientific research. It is a tetrazole derivative that has shown potential in various biological and pharmacological applications.
Scientific Research Applications
Fungicide and Plant Protection
- Pyraclostrobin (the systematic name for this compound) is a synthetic fungicide used against a wide range of plant pathogens. Its mode of action involves inhibiting mitochondrial respiration in fungi . By blocking the transfer of electrons between cytochrome b and cytochrome c1, it disrupts cellular respiration, leading to the death of the pathogen. This application is crucial for protecting crops such as citrus fruits, grapevines, potatoes, and apples.
Food Safety Monitoring
- Given the extensive use of pyraclostrobin in agriculture, it’s essential to monitor residual traces in agricultural products to ensure food safety. Researchers have employed surface-enhanced Raman spectroscopy (SERS) for qualitative and semi-quantitative detection of pyraclostrobin in lemon peel extractions. SERS provides a fast and neat procedure for detecting pyraclostrobin residues .
Environmental Impact Assessment
- Investigating the environmental fate of pyraclostrobin is crucial. Studies on its dissipation kinetics in soil, fruits, and leaves help assess its persistence and potential impact on ecosystems . Understanding its behavior in different environmental compartments informs sustainable use practices.
Crystallographic Studies
- Researchers have explored the crystal structures of related compounds. For instance, pencycuron , a structurally similar compound, has been studied using X-ray crystallography. Such studies contribute to our understanding of the compound’s interactions and properties .
Biological Ligands
- N,N-bidentate ligands, including those related to pyraclostrobin, have applications in biological contexts. These ligands may form complexes with metals or other molecules, potentially influencing biological processes .
Catalysis Research
- While not directly related to pyraclostrobin, the field of catalysis benefits from studies involving similar compounds. Investigating their behavior as ligands or catalysts provides insights into chemical reactions and potential applications .
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-1-methyltetrazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN5/c1-15-9(12-13-14-15)11-6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3,(H,11,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFJPINSLOMBRMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)NCC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801325198 |
Source
|
| Record name | N-[(4-chlorophenyl)methyl]-1-methyltetrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801325198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
28.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24780699 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
331851-56-0 |
Source
|
| Record name | N-[(4-chlorophenyl)methyl]-1-methyltetrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801325198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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